5-methyl-1'-[(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]

• IUPAC Name: (5-methylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl)-(1,3,6-trimethylpyrazolo[3,4-b]pyridin-4-yl)methanone
• InChI: InChI=1S/C21H27N7O/c1-13-11-15(17-14(2)25-27(4)19(17)24-13)20(29)28-9-6-21(7-10-28)18-16(22-12-23-18)5-8-26(21)3/h11-12H,5-10H2,1-4H3,(H,22,23)
• InChI Key: JXQSYPBGQCOSDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NN(C2=N1)C)C)C(=O)N3CCC4(CC3)C5=C(CCN4C)NC=N5
• Molecular Formula: C21H27N7O
• Molecular Weight: 393.5 g/mol

Description

The compound of interest falls into a category of complex molecules that incorporate multiple heterocyclic frameworks. These structures are often pursued for their potential in various applications, including material science and pharmaceuticals, due to their unique chemical and physical properties. The synthesis, molecular structure analysis, chemical reactions, and properties of such compounds are of significant interest in advancing both fundamental and applied science.

Synthesis Analysis

The synthesis of compounds similar to the one described typically involves multi-step chemical reactions, including three-component condensations and electrochemical methods. For instance, Shestopalov et al. (2002) described a one-step synthesis method for related compounds through three-component condensation, highlighting the efficiency of electrochemical reactions under milder conditions with higher yields (Shestopalov et al., 2002).

Molecular Structure Analysis

Structural and conformational analyses of similar compounds are commonly conducted using techniques such as NMR spectroscopy and X-ray diffraction. Whelan et al. (1995) detailed the synthesis and structural analysis of tropane-3-spiro-4'(5')-imidazolines, providing insights into their preferred conformations and molecular interactions (Whelan et al., 1995).

Chemical Reactions and Properties

The chemical reactivity and interactions of such compounds with other molecules are key areas of study, often investigated through various types of chemical reactions, including cross-condensation and cycloaddition reactions. Research by Shestopalov et al. (2003) on cross-condensation of derivatives highlights the regioselectivity and analytical purity of products obtained through electrochemical synthesis methods (Shestopalov et al., 2003).

Future Directions

The future directions in the research of 1H-pyrazolo[3,4-b]pyridine derivatives could involve the development of new synthetic methods, the exploration of their biological activity, and their potential applications in medicinal chemistry.